molecular formula C16H16N2O2S B5974907 N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide

N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide

Cat. No. B5974907
M. Wt: 300.4 g/mol
InChI Key: FORVLEPUBBQLQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide, also known as SIB-1553A, is a compound that belongs to the class of benzisothiazolamines. It is a potent and selective agonist for the sigma-1 receptor, which is a protein that is found in the central nervous system. Sigma-1 receptors play an important role in various physiological processes, including pain perception, memory, and mood regulation. Due to its unique pharmacological properties, SIB-1553A has been of great interest in scientific research.

Mechanism of Action

N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide binds to the sigma-1 receptor with high affinity and acts as an agonist, which means that it activates the receptor. The sigma-1 receptor is a chaperone protein that is involved in the regulation of various cellular processes, including calcium signaling, protein folding, and lipid metabolism. By modulating the activity of the sigma-1 receptor, N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide can affect multiple signaling pathways and cellular processes.
Biochemical and Physiological Effects:
N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been shown to have various biochemical and physiological effects. It has been found to modulate the activity of ion channels, including voltage-gated calcium channels, potassium channels, and sodium channels. It has also been shown to affect the activity of neurotransmitter receptors, including NMDA receptors, AMPA receptors, and GABA receptors. Moreover, it has been found to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has several advantages for lab experiments. It is a highly selective agonist for the sigma-1 receptor, which means that it can be used to selectively activate this receptor without affecting other receptors. It is also a potent agonist, which means that it can produce a strong biological effect at low concentrations. However, N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has some limitations for lab experiments. It is a synthetic compound that may have some off-target effects, which means that it may affect other cellular processes that are not related to the sigma-1 receptor. Moreover, its pharmacokinetic properties, such as its stability and solubility, may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide. One area of research is to investigate its potential therapeutic applications. Due to its neuroprotective and anti-inflammatory effects, N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide may have potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of research is to investigate its role in pain perception. N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been shown to modulate the activity of ion channels that are involved in pain perception, and it may have potential as a treatment for chronic pain. Moreover, further research is needed to understand the molecular mechanisms underlying its pharmacological effects and to develop more selective and potent sigma-1 receptor agonists.
In conclusion, N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide is a compound that has unique pharmacological properties and has been extensively studied in scientific research. Its selective agonist activity for the sigma-1 receptor makes it a valuable tool for investigating the role of this receptor in various physiological processes. Moreover, its potential therapeutic applications make it a promising candidate for drug development.

Synthesis Methods

The synthesis of N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide involves the reaction of 1,2-benzisothiazol-3-amine with 1-methyl-2-phenylethylamine in the presence of hydrogen peroxide as an oxidizing agent. The reaction proceeds smoothly under mild conditions and yields a high purity product.

Scientific Research Applications

N-(1-methyl-2-phenylethyl)-1,2-benzisothiazol-3-amine 1,1-dioxide has been extensively studied in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. Its unique pharmacological properties have made it a valuable tool for investigating the role of sigma-1 receptors in various physiological processes. It has been shown to modulate the activity of ion channels, neurotransmitter receptors, and signaling pathways. Moreover, it has been found to have neuroprotective and anti-inflammatory effects.

properties

IUPAC Name

1,1-dioxo-N-(1-phenylpropan-2-yl)-1,2-benzothiazol-3-imine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2O2S/c1-12(11-13-7-3-2-4-8-13)17-16-14-9-5-6-10-15(14)21(19,20)18-16/h2-10,12H,11H2,1H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FORVLEPUBBQLQS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CC1=CC=CC=C1)N=C2C3=CC=CC=C3S(=O)(=O)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-phenylpropan-2-yl)-1,2-benzothiazol-3-amine 1,1-dioxide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.